3-Amino-2,2,4,4-tetramethylthietan-1,1-dioxide

• Molecular Formula: C7H15NO2S
• Molecular Weight: 177.27 g/mol
• IUPAC Name: 2,2,4,4-tetramethyl-1,1-dioxothietan-3-amine
• InChI: InChI=1S/C7H15NO2S/c1-6(2)5(8)7(3,4)11(6,9)10/h5H,8H2,1-4H3
• InChI Key: MQZQTOLKQHDTIV-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(C(S1(=O)=O)(C)C)N)C

Description

3-Amino-2,2,4,4-tetramethylthietan-1,1-dioxide is a useful research compound. Its molecular formula is C7H15NO2S and its molecular weight is 177.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 14.53 g. (0.1 mole) 3-amino-2,2,4,4-tetramethylthietane and 64.17 g. (0.3 mole) sodium m-periodate in 500 ml. water was stirred overnight at room temperature. The reaction mixture was adjusted to pH 13 with sodium hydroxide solution and the precipitated sodium iodate removed by filtration. The filtrate was washed with 100 ml. ethyl ether, the aqueous phase extracted continuously with methylene chloride over 18 hours, the extract dried (MgSO4) and solvent evaporated in vacuo. The residual solid was recrystallized from ethyl acetate to provide 8.5 g. of product, M.P. 104°-106.5° C. A second crop of crystals was obtained, 2.7 g., M.P. 103°-106° C. Total yield, 63%.